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Compound of Interest

Compound Name:
1-Ethyl-3-methylimidazolium

dicyanamide

Cat. No.: B1365684 Get Quote

An In-depth Technical Guide to 1-Ethyl-3-methylimidazolium dicyanamide: Safety, Handling,

and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling procedures, and detailed

experimental protocols for 1-Ethyl-3-methylimidazolium dicyanamide (EMIM DCA). The

information is curated for professionals in research and development who utilize ionic liquids in

their work.

Chemical Identification and Properties
1-Ethyl-3-methylimidazolium dicyanamide, with the CAS number 370865-89-7, is a room-

temperature ionic liquid known for its unique properties, including good thermal stability and a

wide electrochemical window. It is often explored as a "green" alternative to traditional volatile

organic solvents in various applications.

Table 1: Physical and Chemical Properties of 1-Ethyl-3-methylimidazolium dicyanamide
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Property Value Source(s)

Molecular Formula C₈H₁₁N₅ [1][2]

Molecular Weight 177.21 g/mol [1][2][3]

Appearance Colorless to Yellow Liquid [4]

Melting Point -21 °C [1][2][5]

Density 1.101 g/cm³ (at 26 °C) [1][4]

Viscosity 16.8 mPa·s or cP (at 21 °C) [1][2][5]

Flash Point 221 °C (429.8 °F) - closed cup [6][7]

Solubility

Soluble in water, acetone,

acetonitrile, and isopropanol.

[4][7]

Not miscible with toluene and

hexane.[1]

Conductivity 25.3 mS/cm (at 21 °C) [1][2][5]

Electrochemical Window 3.0 V [2][5]

Safety and Hazard Information
EMIM DCA is classified as harmful and an irritant. Adherence to safety protocols is essential

when handling this substance.

Table 2: GHS Hazard Classification for 1-Ethyl-3-methylimidazolium dicyanamide
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Classification Code Description Source(s)

Acute Toxicity, Oral H302 Harmful if swallowed. [3][8]

Skin Irritation H315 Causes skin irritation. [3][8]

Skin Sensitisation H317
May cause an allergic

skin reaction.
[3][9][10]

Eye Irritation H319
Causes serious eye

irritation.
[3][8]

Specific target organ

toxicity - single

exposure

H335
May cause respiratory

irritation.
[3][8]

Acute Aquatic Hazard H402 Harmful to aquatic life. [9]

Pictograms:

(Exclamation Mark)[3][6]

Signal Word: Warning[6][8][10]

Precautionary Statements (Selected):

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[8][9]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[9][10]

P302 + P352: IF ON SKIN: Wash with plenty of water.[9][10]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[8]

P501: Dispose of contents/container to an approved waste disposal plant.[9]

Handling, Storage, and Emergency Procedures
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Proper handling and storage are critical to ensure safety and maintain the integrity of the ionic

liquid.

Table 3: Handling and Storage Recommendations

Aspect Recommendation Source(s)

Handling

Wear personal protective

equipment (see Table 5). Avoid

contact with skin, eyes, and

clothing. Avoid breathing

vapors or mist. Ensure

adequate ventilation.

[11]

Storage

Keep container tightly closed.

Store in a cool, dry, and well-

ventilated area. Store under an

inert gas to protect from

moisture. Recommended

storage temperature is below

+30°C.

[4][7][9][11]

Incompatible Materials Strong oxidizing agents. [10][11]

Hazardous Decomposition

High temperatures can

generate corrosive

gases/fumes of carbon

dioxide, carbon monoxide, and

nitrous gases (NOx).

Table 4: First Aid and Emergency Measures
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Exposure Route First Aid Measure Source(s)

Inhalation

Move the exposed person to

fresh air. If respiratory

problems persist, provide

artificial respiration or oxygen

and get medical attention.

[8][9]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with plenty of water. If

irritation or rash occurs,

consult a physician.

[9][10]

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

and get immediate medical

attention.

[8][9]

Ingestion

Immediately rinse mouth and

provide fresh air. Do not

induce vomiting. Get medical

attention immediately.

[8][9]

Fire Fighting

Use water spray, fog or mist,

carbon dioxide (CO₂), or dry

chemical powder. Wear self-

contained breathing apparatus.

[11]

Accidental Release

Do not let the product enter

drains. Collect spillage with

liquid-absorbent material (e.g.,

sand, Chemizorb®). Dispose

of properly in sealed

containers. Ventilate the area.

[9]

Table 5: Personal Protective Equipment (PPE)
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Protection Type Specification Source(s)

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved.

[8]

Hand Protection

Handle with compatible

chemical-resistant gloves (e.g.,

nitrile rubber) that have been

inspected prior to use. Follow

EU Directive 89/686/EEC and

standard EN 374.

[8][9]

Skin/Body Protection

Impervious clothing. The type

of protective equipment must

be selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.

[8]

Respiratory Protection

For nuisance exposures, use

type P95 (US) or P1 (EU)

particle respirator. For higher-

level protection, use type

OV/AG/P99 (US) or ABEK-P2

(EU) respirator cartridges. Use

respirators tested and

approved under appropriate

government standards.

[8]

Safety and Handling Workflow
The following diagram outlines the logical workflow for handling 1-Ethyl-3-methylimidazolium
dicyanamide safely.
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Step 1: Quaternization

Step 2: Anion Metathesis

1. Combine 1-methylimidazole
and Haloethane

2. Heat and Stir (12-24h)

3. Wash with Ethyl Acetate

4. Dry under Vacuum

Product: [EMIM][Halide]

5. Dissolve [EMIM][Halide] and
Sodium Dicyanamide separately

6. Mix Solutions, Stir (several hours)

7. Filter Precipitated Salt

8. Evaporate Solvent

Product: Crude [EMIM][DCA]

 

Purification Workflow

Start: Crude [EMIM][DCA]

1. Add Molecular Sieves (3Å)

2. Heat (70-80°C) under
High Vacuum with Stirring (24-48h)

3. Cool under Inert Atmosphere

4. Separate IL from Sieves

5. Analyze for Purity
(NMR, Karl Fischer, etc.)

End: Purified [EMIM][DCA]
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CO₂ Solubility Measurement Workflow

1. Load Purified [EMIM][DCA]
into Analyzer

2. Degas Sample in situ
(Heat under Vacuum)

3. Set and Maintain
Constant Temperature

4. Introduce CO₂ at Set Pressure

5. Monitor Mass until Constant
(Equilibrium)

6. Record Mass and Pressure

7. Repeat 4-6 for multiple
pressure points

Next Pressure

8. Analyze Data to Determine
Solubility (mol CO₂/mol IL)

Isotherm Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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